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Compound of Interest

Compound Name: 2,5,8-Nonanetrione

Cat. No.: B14170128 Get Quote

This technical guide provides an in-depth overview of 2,5,8-Nonanetrione, catering to

researchers, scientists, and professionals in drug development. It covers known synonyms,

physicochemical properties, and synthetic methodologies.

Nomenclature and Synonyms
2,5,8-Nonanetrione is a trione, a molecule containing three ketone functional groups. It is

identified by several synonyms and registry numbers across various chemical databases.

Notably, the synonym "2,8-Nonanetrione" appears in some sources but is likely a typographical

error, as 2,8-Nonanedione is a distinct chemical entity.[1][2][3]

Table 1: Synonyms and Identifiers for 2,5,8-Nonanetrione
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Identifier Type Value

IUPAC Name nonane-2,5,8-trione

CAS Number 38284-28-5

Molecular Formula C₉H₁₄O₃

Synonyms 2,5,8-nonanetrione

2,5,8 nonanetrione

nonane-2,5,8-trione

2,8-Nonanetrione

Registry Numbers NSC174842

NSC-174842

SCHEMBL2439884

DTXSID70306268

DTXCID60257396

RefChem:82680

ZINC1716001

Sources:[1][2][4]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2,5,8-Nonanetrione.

These properties are crucial for understanding its behavior in various experimental and

biological contexts.

Table 2: Physicochemical Data for 2,5,8-Nonanetrione
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Property Value

Molecular Weight 170.21 g/mol

Exact Mass 170.094294304 Da

Melting Point 59-60 °C

Boiling Point 305.8 °C at 760 mmHg

160-162 °C at 16 Torr

Density 1.01 g/cm³

Flash Point 128.1 °C

Vapor Pressure 0.000804 mmHg at 25°C

Water Solubility 9.398 x 10⁵ mg/L at 25 °C (estimated)

XLogP3 -0.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 6

Complexity 174

Sources:[1][2][5][6]

Synthesis and Experimental Protocols
Currently, detailed, step-by-step experimental protocols for the synthesis of 2,5,8-
Nonanetrione are not extensively published in peer-reviewed literature. However, chemical

databases outline several synthetic routes starting from furan-derived precursors. These

methods provide a foundation for laboratory-scale synthesis.

Synthesis from 4-(5-hydroxymethyl-2-furanyl)-2-
butanone
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This pathway reports a high yield and involves the acid-catalyzed rearrangement of a furan

derivative.

Starting Material: 4-(5-hydroxymethyl-2-furanyl)-2-butanone

Reagents and Conditions: The reaction is conducted using hydrogen chloride (HCl) as a

catalyst in a methanol (MeOH) solvent. The mixture is heated to 100 °C for a duration of 3

hours.[1]

Yield: 100%[1]

Synthesis from 4-(5-methyl-furan-2-yl)-butan-2-one
This method also employs acidic conditions to achieve the desired product.

Starting Material: 4-(5-methyl-furan-2-yl)-butan-2-one

Reagents and Conditions: Acetic acid is used as the reagent and catalyst in an aqueous

solution. The reaction is carried out at a temperature of 100 °C.[1]

Yield: 98.0%[1]

Synthesis from 4-(5-(hydroxymethyl)furan-2-yl)but-3-en-
2-one
This route involves a reduction and rearrangement catalyzed by palladium on carbon.

Starting Material: 4-(5-(hydroxymethyl)furan-2-yl)but-3-en-2-one

Reagents and Conditions: The synthesis is performed using 10% palladium on activated

carbon as a catalyst, in the presence of hydrogen gas and acetic acid. The reaction

temperature is maintained between 60 and 100 °C for 4 hours.[1]

Yield: 96.0%[1]

Visualized Synthetic Pathways
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The following diagram illustrates the synthetic routes to 2,5,8-Nonanetrione from various

furan-based precursors.

Precursors

Product

4-(5-hydroxymethyl-2-furanyl)-2-butanone

2,5,8-Nonanetrione

HCl, Methanol
100°C, 3h

Yield: 100%

4-(5-methyl-furan-2-yl)-butan-2-one

Acetic Acid, Water
100°C

Yield: 98%

4-(5-(hydroxymethyl)furan-2-yl)but-3-en-2-one

Pd/C, H₂, Acetic Acid
60-100°C, 4h

Yield: 96%

Click to download full resolution via product page

Caption: Synthetic routes to 2,5,8-Nonanetrione.

Biological Activity and Drug Development Potential
As of late 2025, there is a notable scarcity of public-domain information regarding the biological

activity, mechanism of action, or potential therapeutic applications of 2,5,8-Nonanetrione.

While the compound has been identified in Nicotiana tabacum (tobacco), its endogenous

function or pharmacological effects have not been characterized.[1] The absence of bioassay

results or preclinical studies in accessible literature suggests that this compound remains

largely unexplored from a pharmacological and drug development perspective. This presents a

potential opportunity for novel research into its properties and interactions with biological

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14170128?utm_src=pdf-body
https://www.benchchem.com/product/b14170128?utm_src=pdf-body-img
https://www.benchchem.com/product/b14170128?utm_src=pdf-body
https://www.benchchem.com/product/b14170128?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5_8-Nonanetrione
https://www.benchchem.com/product/b14170128?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2,5,8-Nonanetrione | C9H14O3 | CID 300426 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2,5,8-nonanetrione, 38284-28-5 [thegoodscentscompany.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. Multi-targeted natural products evaluation based on biological activity prediction with
PASS - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Organic Syntheses Procedure [orgsyn.org]

6. Continuous synthesis of 2,5-hexanedione through direct C–C coupling of acetone in a
Hilbert fractal photo microreactor - Reaction Chemistry & Engineering (RSC Publishing)
[pubs.rsc.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2,5,8-
Nonanetrione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14170128#known-synonyms-for-2-5-8-nonanetrione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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